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Compound of Interest

Compound Name: 1,8-Diphenyl-9H-carbazole

Cat. No.: B15062095 Get Quote

Introduction

Carbazole derivatives are a significant class of heterocyclic compounds widely utilized in the

fields of medicinal chemistry, materials science, and pharmaceuticals due to their unique

electronic and photophysical properties. In particular, N-arylcarbazoles and other substituted

carbazoles serve as crucial building blocks for organic light-emitting diodes (OLEDs), solar

cells, and as scaffolds for biologically active molecules. The synthesis of specifically substituted

carbazoles, such as 1,8-diphenyl-9H-carbazole, is of great interest for the development of

novel materials and therapeutic agents. Palladium-catalyzed cross-coupling reactions, such as

the Suzuki-Miyaura coupling, offer a powerful and versatile method for the formation of carbon-

carbon bonds, enabling the synthesis of complex aromatic structures with high efficiency and

functional group tolerance.[1][2] This application note provides a detailed protocol for the

synthesis of 1,8-diphenyl-9H-carbazole via a double Suzuki-Miyaura coupling reaction

between 1,8-dibromo-9H-carbazole and phenylboronic acid.

Data Presentation
The following table summarizes the key quantitative data and reaction parameters for the

palladium-catalyzed synthesis of 1,8-diphenyl-9H-carbazole.
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Parameter Value

Starting Material 1,8-Dibromo-9H-carbazole

Coupling Partner Phenylboronic Acid

Stoichiometry (Aryl Halide:Boronic Acid) 1 : 2.5 equivalents

Palladium Catalyst
Tetrakis(triphenylphosphine)palladium(0)

[Pd(PPh₃)₄]

Catalyst Loading 5 mol%

Base Potassium Carbonate (K₂CO₃)

Base Stoichiometry 4.0 equivalents

Solvent System Toluene / Water (4:1 v/v)

Reaction Temperature 100 °C

Reaction Time 24 hours

Typical Isolated Yield 75-85%

Experimental Protocols
Synthesis of 1,8-Diphenyl-9H-carbazole via Suzuki-Miyaura Coupling

This protocol details the synthesis of 1,8-diphenyl-9H-carbazole from 1,8-dibromo-9H-

carbazole and phenylboronic acid.

Materials:

1,8-Dibromo-9H-carbazole (1.0 mmol, 325.0 mg)

Phenylboronic acid (2.5 mmol, 304.8 mg)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 57.8 mg)

Potassium Carbonate (K₂CO₃) (4.0 mmol, 552.8 mg)
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Toluene (16 mL)

Deionized Water (4 mL)

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Dichloromethane

Equipment:

100 mL round-bottom flask

Reflux condenser

Magnetic stirrer with heating plate

Inert atmosphere setup (e.g., nitrogen or argon line)

Separatory funnel

Rotary evaporator

Glassware for column chromatography

Procedure:

Reaction Setup: To a 100 mL round-bottom flask, add 1,8-dibromo-9H-carbazole (1.0 mmol),

phenylboronic acid (2.5 mmol), and potassium carbonate (4.0 mmol).

Inert Atmosphere: The flask is sealed with a septum, and the atmosphere is replaced with an

inert gas (nitrogen or argon) by evacuating and backfilling three times.
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Addition of Catalyst and Solvents: Under a positive pressure of the inert gas, add the

palladium catalyst, Pd(PPh₃)₄ (0.05 mmol), followed by toluene (16 mL) and deionized water

(4 mL).

Reaction: The reaction mixture is stirred vigorously and heated to 100 °C under reflux for 24

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, the mixture is cooled to room temperature. The

organic layer is separated, and the aqueous layer is extracted with ethyl acetate (3 x 20 mL).

The combined organic layers are washed with brine (2 x 25 mL), dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a

rotary evaporator.

Purification: The crude product is purified by column chromatography on silica gel using a

hexane:dichloromethane gradient as the eluent to afford 1,8-diphenyl-9H-carbazole as a

solid.
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Caption: Workflow for the synthesis of 1,8-diphenyl-9H-carbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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